Cas no 6597-79-1 (Acetyl chloride, (4-chloro-2-methylphenoxy)-)

• Product Name: Acetyl chloride, (4-chloro-2-methylphenoxy)-
• CAS No: 6597-79-1
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 397011
• PubChem ID: 12353489
• Update Time: 2025-04-19

Acetyl chloride, (4-chloro-2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetyl chloride, (4-chloro-2-methylphenoxy)-
• (2-Methyl-4-chlorophenoxy)acetyl chloride
• 2-(4-chloro-2-methylphenoxy)acetyl chloride
• ABYSGRXBGLVRGO-UHFFFAOYSA-N
• 6597-79-1
• (4-Chloro-2-methylphenoxy)acetyl chloride
• SCHEMBL1195318
• DTXSID50493509
• 2-methyl-4-chloro-phenoxyacetyl chloride
• (4-chloro-2-methylphenoxy)acetic acid chloride

• Inchi： 1S/C9H8Cl2O2/c1-6-4-7(10)2-3-8(6)13-5-9(11)12/h2-4H,5H2,1H3
• InChI Key： ABYSGRXBGLVRGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCC(=O)Cl

Computed Properties

• Exact Mass: 217.99024
• Monoisotopic Mass: 217.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers